Cas no 1824048-70-5 (2-Fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol
• CAS No: 1824048-70-5
• CID: 4622091
• Update Time: 2025-06-28

2-Fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol

Additional information on 2-Fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol

Introduction to 2-Fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol (CAS No. 1824048-70-5)

2-Fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol, identified by the CAS number 1824048-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by its unique structural features, including a fluoro-substituted benzene ring and a trifluoromethyl group, which contribute to its distinct chemical properties and potential biological activities.

The structural motif of 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol consists of a benzene ring substituted with a hydroxyl group at the 3-position, a fluoro atom at the 2-position, and a methyl group at the 4-position. Additionally, the presence of a trifluoromethyl group at the 3-position introduces significant electronic and steric effects, which can influence its reactivity and interaction with biological targets. This particular arrangement of substituents makes the compound an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities with biological targets. The fluoro substituent, in particular, is known to modulate the electronic properties of the aromatic ring, leading to increased lipophilicity and better membrane penetration. These characteristics are highly desirable in the design of pharmaceutical agents, as they can enhance drug efficacy and reduce off-target effects.

The methyl group at the 4-position of 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol further contributes to its structural complexity and potential for functionalization. Methyl groups are commonly used in medicinal chemistry to influence both the physical properties of a molecule (such as solubility and melting point) and its interaction with biological targets. The combination of these substituents suggests that this compound may exhibit unique pharmacological properties that could be exploited in therapeutic applications.

One of the most compelling aspects of 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol is its potential role as a building block in the synthesis of more complex pharmaceutical molecules. The presence of a hydroxyl group provides a site for further functionalization via esterification, etherification, or oxidation reactions, allowing chemists to tailor its properties for specific applications. Additionally, the aromatic ring can serve as a scaffold for constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities.

Recent studies have highlighted the importance of fluorinated aromatic alcohols in medicinal chemistry. For instance, fluorinated analogs of existing drugs have been shown to exhibit improved pharmacokinetic profiles and enhanced therapeutic efficacy. The structural features of 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol align well with these trends, making it a promising candidate for further investigation.

The synthesis of 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by selective fluorination and methylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups with high precision.

In terms of applications, 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol has shown potential in several areas of research. For example, it could serve as a precursor for the development of novel antiviral agents or anticancer drugs. The fluoro-substituent is particularly relevant in antiviral research, where it has been demonstrated to improve drug resistance profiles against viral enzymes. Similarly, the trifluoromethyl group can enhance binding interactions with target proteins in cancer therapies.

The pharmacological evaluation of 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol is an ongoing area of research. Initial studies suggest that it may exhibit moderate activity against certain enzymatic targets, although further investigations are needed to fully elucidate its mechanism of action. In vitro assays have been conducted to assess its interactions with enzymes such as kinases and proteases, which are key targets in many therapeutic areas.

The physicochemical properties of this compound also warrant attention. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for pharmaceutical applications. Advanced computational methods have been employed to predict these properties based on its molecular structure, providing valuable insights into its behavior in different environments.

Future directions in the study of 2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol include exploring its derivatives and analogs to identify more potent and selective pharmacological agents. Structure-activity relationship (SAR) studies will be crucial in understanding how modifications to its core structure influence its biological activity. Additionally, green chemistry approaches may be adopted to develop more sustainable synthetic routes for this compound.

In conclusion,2-fluoro-4-methyl-3-(trifluoromethyl)benzyl alcohol (CAS No. 1824048-70-5) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated aromatic compounds,this molecule is poised to play an important role in shaping the future landscape of medicinal chemistry.